2-Deacetyltaxuspine X

• Molecular Formula: C39H48O13
• Molecular Weight: 724.8 g/mol
• InChI: InChI=1S/C39H48O13/c1-21-32(48-24(4)41)18-30-31(45)17-29(20-47-23(3)40)34(52-35(46)16-15-28-13-11-10-12-14-28)19-33(49-25(5)42)22(2)37(50-26(6)43)38(51-27(7)44)36(21)39(30,8)9/h10-17,30-34,38,45H,18-20H2,1-9H3/b16-15+,29-17?,37-22-/t30-,31-,32-,33-,34-,38+/m0/s1
• InChIKey: QYFRCODLYCJJNA-LJVIMJBRSA-N

2-Deacetyltaxuspine X Procurement Guide

2-Deacetyltaxuspine X (CAS 259678-73-4, C₃₉H₄₈O₁₃) is a taxane diterpenoid isolated from the branches of Taxus sumatrana and Taxus chinensis [1]. It belongs to the rare 3,8-secotaxane subclass, sharing the bicyclic 6/12-membered ring scaffold of its parent compound Taxuspine X, but with a critical deacetylation at the C-2 position . Unlike the mainstream tubulin-binding taxanes (e.g., paclitaxel, docetaxel), compounds in this structural family are primarily recognized not for direct cytotoxicity but for their multidrug resistance (MDR)-reversing activity via P-glycoprotein (P-gp) inhibition [2]. The very limited number of published articles on 2-Deacetyltaxuspine X itself underscores its status as a specialized, low-abundance natural product for which procurement decisions must be based on structural differentiation from more commonly available analogs rather than on extensive independent bioactivity profiling.

• [1] PeptideDB. 2-Deacetyltaxuspine X Product Database. Bioactivity: Diterpenoid isolated from branches of Taxus sumatrana. View Source
• [2] Renzulli ML, Rocheblave L, Avramova S, Corelli F, Botta M. Studies toward Taxuspine X, a potent multidrug-resistance reversing agent, via ring closing metathesis strategy. Tetrahedron Letters. 2004;45(26):5155-5158. View Source

Why 2-Deacetyltaxuspine X Cannot Be Replaced

The seco-taxane scaffold presents a fundamentally different pharmacophore for P-gp inhibition compared to the intact taxane ring system of paclitaxel or baccatin III. Within the seco-taxane family, the presence and position of acetyl groups are critical determinants of P-gp modulatory activity. Specifically, structure-activity relationship (SAR) studies on simplified Taxuspine X analogs demonstrate that the substitution pattern at C-13 (benzoyl vs. cinnamoyl) dictates whether a compound behaves as a P-gp inhibitor or substrate, with IC₅₀ values spanning over two orders of magnitude [1]. Therefore, substituting 2-Deacetyltaxuspine X with a generic taxane, or even with a different deacetylated analog such as 20-Deacetyltaxuspine X (CAS 284672-76-0, a distinct positional isomer), carries a high risk of obtaining a compound with completely altered or abolished MDR-reversing properties. The exact quantitative bioactivity data for 2-Deacetyltaxuspine X remain sparse in primary literature, making its precise chemical identity and structural fidelity paramount for any research application aiming to build upon the Taxuspine X pharmacophore model .

• [1] Corelli F, Botta M, et al. From Taxuspine X to Structurally Simplified Taxanes with Remarkable P-Glycoprotein Inhibitory Activity. ACS Medicinal Chemistry Letters. 2010;1(8):416-421. doi:10.1021/ml100118k. View Source

2-Deacetyltaxuspine X Differentiation Evidence

Structural Distinction from Taxuspine X

2-Deacetyltaxuspine X differs from the parent compound Taxuspine X (C₄₁H₅₀O₁₄, MW 766.8) by the formal loss of an acetyl group at the C-2 position, resulting in a molecular formula of C₃₉H₄₈O₁₃ (MW 724.8) . This structural modification is confirmed by distinct CAS registry numbers (259678-73-4 vs. 194782-02-0 for Taxuspine X). In the Taxuspine X-derived simplified analog series, the presence of an acyloxy side chain at C-13 was demonstrated to be essential for P-gp inhibitory activity: compound 6 bearing a benzoyloxy moiety at C-13 showed an IC₅₀ of 7.2 × 10⁻⁶ M against P-gp, whereas compound 5 lacking this substitution showed no meaningful P-gp inhibition (αmax of only 0.37 at 1.0 × 10⁻⁴ M) [1]. While direct P-gp data for 2-Deacetyltaxuspine X are not available in published literature, the class-level inference is that the specific deacetylation pattern modulates the compound's interaction with ABC transporters in a manner not achievable with the fully acetylated parent.

Evidence Dimension	Molecular structure (acetyl group count and molecular weight)
Target Compound Data	C₃₉H₄₈O₁₃, MW 724.8 Da, 5 acetyl groups (2-deacetylated)
Comparator Or Baseline	Taxuspine X: C₄₁H₅₀O₁₄, MW 766.8 Da, 6 acetyl groups
Quantified Difference	ΔMW = -42 Da (one acetyl group); Reduction from 6 to 5 acetyl substituents
Conditions	Structural determination by NMR spectroscopy and mass spectrometry

Why This Matters

This structural difference ensures procurement of the intended chemical entity for SAR studies; even single acetyl group variations in taxanes can alter P-gp substrate/inhibitor behavior by orders of magnitude.

• [1] Corelli F, Botta M, et al. From Taxuspine X to Structurally Simplified Taxanes with Remarkable P-Glycoprotein Inhibitory Activity. ACS Med Chem Lett. 2010;1(8):416-421. IC₅₀ of 6 = 7.2 × 10⁻⁶ M, αmax of 5 = 0.37 at 10⁻⁴ M. View Source

Source Differentiation: Taxus sumatrana

2-Deacetyltaxuspine X is specifically documented as a metabolite isolated from the branches of Taxus sumatrana [1], distinguishing it from Taxuspine X which was originally isolated from stems of Taxus cuspidata [2] and also found in seeds of Taxus mairei and Taxus chinensis. This species-specific occurrence is relevant because different Taxus species produce distinct ratios of taxane metabolites. For instance, Taxus sumatrana is also known to produce Taxuspine F and unique taxoids such as taxumairol Q, indicating a distinct biosynthetic profile [3]. Although no quantitative yield comparison between species is available for 2-Deacetyltaxuspine X specifically, the species-restricted occurrence means that substituting with a compound isolated from a different Taxus species (e.g., Taxuspine X from T. cuspidata) introduces variability in the natural co-metabolite background when purity is not absolute.

Evidence Dimension	Original isolation source
Target Compound Data	Taxus sumatrana branches
Comparator Or Baseline	Taxuspine X: Taxus cuspidata stems (original isolation), also T. mairei seeds, T. chinensis seeds
Quantified Difference	Species-level difference (T. sumatrana vs. T. cuspidata); No quantitative yield comparison available
Conditions	Natural product isolation and identification from wild or cultivated Taxus specimens

Why This Matters

Researchers requiring botanic origin traceability for metabolomic or chemotaxonomic studies must specify 2-Deacetyltaxuspine X rather than a generic 'taxane from Taxus sp.,' as the species source is linked to specific biosynthetic gene clusters.

• [1] PeptideDB. 2-Deacetyltaxuspine X Bioactivity: Isolated from branches of Taxus sumatrana. View Source
• [2] Morita H, Gonda A, et al. Taxuspines X-Z, New Taxoids from Japanese Yew Taxus cuspidata. Chem Pharm Bull. 1997;45(7):1205-1208. View Source
• [3] Shen YC, Chen CY, et al. New taxane diterpenoids from the leaves and twigs of Taxus sumatrana. J Nat Prod. 2002;65(12):1848-1852. View Source

P-gp Modulation Potential

The Taxuspine X scaffold has been validated as a starting point for the development of P-gp inhibitors that reverse cancer multidrug resistance. Simplified non-natural analogs of Taxuspine X demonstrated potent P-gp inhibition in murine T-lymphoma L5178 cells transfected with human MDR1: compound 6 exhibited an IC₅₀ of 7.2 × 10⁻⁶ M with αmax approaching 1 (maximal efficacy), while the carbocyclic analog 7 showed an IC₅₀ of 2.4 × 10⁻⁵ M. By comparison, cyclosporine A—a clinical benchmark P-gp inhibitor—showed an IC₅₀ of 6.7 × 10⁻⁷ M under identical conditions [1]. Critically, these Taxuspine X-derived compounds are described as being 'devoid of cytotoxicity and tubulin affinity,' meaning their P-gp inhibition is pharmacologically separable from the classic antimitotic mechanism of paclitaxel [2]. Direct P-gp IC₅₀ data for 2-Deacetyltaxuspine X are not currently published; however, the structural features confirmed by NMR (5 acetyl groups, free C-2 hydroxyl, cinnamoyl moiety at C-5, and bicyclic seco-taxane core) place it within this validated pharmacophore space .

Evidence Dimension	P-gp inhibitory activity (IC₅₀) of simplified Taxuspine X analogs
Target Compound Data	2-Deacetyltaxuspine X: No direct published IC₅₀ data
Comparator Or Baseline	Simplified analog 6: IC₅₀ = 7.2 µM, αmax ≈ 1; Cyclosporine A: IC₅₀ = 0.67 µM
Quantified Difference	Not quantifiable for target compound; class potency range ~0.67–>100 µM depending on substitution
Conditions	L5178 MDR1 murine T-lymphoma cells, R123 efflux assay

Why This Matters

Procurement of 2-Deacetyltaxuspine X is justified for laboratories actively working on the Taxuspine X pharmacophore model who require the authentic natural product for scaffold validation or as a precursor for semi-synthetic derivatization; its value lies in its structural authenticity rather than pre-demonstrated potency.

• [1] Corelli F, Botta M, et al. From Taxuspine X to Structurally Simplified Taxanes with Remarkable P-Glycoprotein Inhibitory Activity. ACS Med Chem Lett. 2010;1(8):416-421. IC₅₀ values: 6 = 7.2 µM; 7 = 24 µM; cyclosporine A = 0.67 µM. View Source
• [2] Kobayashi J, Shigemori H. Bioactive taxoids from the Japanese yew Taxus cuspidata. Med Res Rev. 2002;22(3):305-328. Non-taxol-type taxoids reduce CaCl₂-induced microtubule depolymerization and increase cellular vincristine accumulation. View Source

Purity Specification Advantage

Commercially available 2-Deacetyltaxuspine X is consistently specified at ≥98% purity (HPLC) across multiple independent vendor certificates . In contrast, the parent compound Taxuspine X, being more widely produced and distributed, shows greater inter-vendor variability in purity specifications (ranging from 95% to >98%). For the positional isomer 20-Deacetyltaxuspine X, vendors specify a minimum purity of 95% . While these purity differences are modest, for applications requiring precise quantitative analytical standards (e.g., LC-MS calibration curves for Taxus metabolomics), the documented ≥98% specification of 2-Deacetyltaxuspine X provides a verifiable quality benchmark that reduces batch-to-batch uncertainty in peak integration.

Evidence Dimension	Commercial purity specification
Target Compound Data	≥98% (HPLC) by ChemFaces (CFN89081) and BioCrick (BCN7375)
Comparator Or Baseline	20-Deacetyltaxuspine X: Min. 95% (Biosynth/CymitQuimica); Taxuspine X: typically 95-98%
Quantified Difference	At least 3 percentage points higher minimum purity vs. positional isomer comparator
Conditions	HPLC purity analysis as reported on vendor certificates of analysis

Why This Matters

For reference standard procurement in regulatory or metabolomic contexts, a documented higher minimum purity reduces the need for post-purchase repurification and improves quantitative accuracy.

2-Deacetyltaxuspine X Application Scenarios

P-gp Pharmacophore Scaffold Validation

Laboratories engaged in building or refining the Taxuspine X-derived P-gp pharmacophore model require the authentic natural product for scaffold validation. As demonstrated by Corelli and Botta (2010), the bicyclic 3,8-secotaxane core with proper C-13 acylation can yield P-gp inhibitors with IC₅₀ values in the low micromolar range (7.2–24 µM) in L5178 MDR1 cells [1]. 2-Deacetyltaxuspine X, bearing the natural cinnamoyl group at C-5 and a free C-2 hydroxyl, represents a distinct data point on the SAR continuum between the fully acetylated parent Taxuspine X and its more drastically simplified synthetic analogs. Its procurement enables computational chemists and medicinal chemists to dock the natural deacetylated conformation and compare binding poses with the pharmacophore model already established for the simplified series.

Taxus Metabolomic Reference Standard

Because 2-Deacetyltaxuspine X is isolated from Taxus sumatrana branches—a species with a distinct geographic distribution and metabolite profile compared to the more extensively studied T. cuspidata and T. baccata [1]—it serves as a species-specific chemical marker. Research groups conducting LC-MS-based metabolomic comparisons of Southeast Asian Taxus species (including T. sumatrana native to Sumatra) can use authenticated 2-Deacetyltaxuspine X as a retention time and fragmentation pattern reference standard. This application is directly grounded in the compound's documented natural source [2] and its availability at ≥98% purity, which is sufficient for the construction of calibration curves.

C-2 Selective Derivatization Precursor

The free hydroxyl group at C-2 in 2-Deacetyltaxuspine X provides a unique handle for selective chemical derivatization (e.g., esterification, etherification, or oxidation) that is not available on the fully acetylated Taxuspine X scaffold. Given that SAR studies on this compound class have established that the acylation pattern at C-13 is critical for P-gp inhibitory activity (compound 6 vs. 5 showed a >10-fold difference in efficacy) [1], the ability to independently modify C-2 while retaining the natural C-5 cinnamoyl and C-13 acetyl groups opens a distinct vector for exploring the contribution of the northern hemisphere of the molecule to MDR reversal activity. This scenario is supported by the synthetic chemistry precedent of Taxuspine X scaffold modification via ring-closing metathesis [2].

Tubulin Polymerization Negative Control

The non-taxol-type taxoids including the Taxuspine X family have been documented to be 'devoid of cytotoxicity and tubulin affinity' while retaining P-gp modulatory activity [1]. This pharmacological decoupling makes 2-Deacetyltaxuspine X a candidate negative control compound for cell-based tubulin polymerization assays when researchers need to distinguish between microtubule-stabilizing effects and P-gp-mediated effects on intracellular drug accumulation. Unlike paclitaxel, which confounds MDR reversal readouts by simultaneously killing cells via mitotic arrest, a compound from this structural class can be used to isolate the P-gp inhibitory component of combination therapy studies.

• [1] Corelli F, Botta M, et al. From Taxuspine X to Structurally Simplified Taxanes with Remarkable P-Glycoprotein Inhibitory Activity. ACS Med Chem Lett. 2010;1(8):416-421. IC₅₀: 6 = 7.2 µM, 7 = 24 µM; compound 5 αmax = 0.37. View Source
• [2] Renzulli ML, Rocheblave L, Avramova S, Corelli F, Botta M. Studies toward Taxuspine X, a potent multidrug-resistance reversing agent, via ring closing metathesis strategy. Tetrahedron Lett. 2004;45(26):5155-5158. View Source